Cas no 72877-59-9 (N-tert-butyl-N-[(1Z)-pyridin-2-ylmethylidene]amine oxide)

• Product Name: N-tert-butyl-N-[(1Z)-pyridin-2-ylmethylidene]amine oxide
• CAS No: 72877-59-9
• MF: C₁₀H₁₄N₂O
• MW: 178.230962276459
• CID: 1761523
• PubChem ID: 6440284
• Update Time: 2025-04-21

N-tert-butyl-N-[(1Z)-pyridin-2-ylmethylidene]amine oxide Chemical and Physical Properties

Names and Identifiers

• N-tert-butyl-N-[(1Z)-pyridin-2-ylmethylidene]amine oxide
• 2-Propanamine, 2-methyl-N-(2-pyridinylmethylene)-, N-oxide
• 72877-59-9
• 2-Pyridine-t-butylnitrone
• 2-Methyl-N-(2-pyridinylmethylene)-2-propanamine N-oxide

• Inchi： 1S/C10H14N2O/c1-10(2,3)12(13)8-9-6-4-5-7-11-9/h4-8H,1-3H3/b12-8-
• InChI Key： ZWGJANDKRQQAAL-WQLSENKSSA-N
• SMILES： [O-]/[N+](=C\C1C=CC=CN=1)/C(C)(C)C

Computed Properties

• Exact Mass: 178.11072
• Monoisotopic Mass: 178.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• PSA: 38.96